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Compound of Interest

Compound Name: Quinaldine

Cat. No.: B1664567

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of quinaldine (2-methylquinoline), a crucial heterocyclic compound with applications in the
synthesis of dyes, pharmaceuticals, and other specialty chemicals. A thorough understanding
of its thermodynamic characteristics is paramount for process optimization, safety
assessments, and the development of novel applications. This document compiles and
presents key quantitative data, details the experimental protocols for their determination, and
illustrates the logical workflow of thermochemical characterization.

Core Thermochemical Data

The thermochemical properties of quinaldine have been experimentally determined through
various calorimetric and analytical techniques. The following tables summarize the key
guantitative data for the standard state (298.15 K and 0.1 MPa, unless otherwise specified).
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Property Symbol

Value

Units

Reference

Standard Molar
Enthalpy of AfH°(Q)

Formation (gas)

159.1+3.1

kJ-mol—1

Standard Molar
Enthalpy of

) AfHe(1)
Formation

(liquid)

97.9+33

kJ-mol—1

[1]

Standard Molar
Enthalpy of

) AcHe(l)
Combustion

(liquid)

-5108.5 + 3.2

kJ-mol—1

[1]

Standard Molar
o S°(h)
Entropy (liquid)

232.12+0.2

J-K~1.mol—1

[1]

Molar Heat
L Cp.m(l)
Capacity (liquid)

205.4

J-K~1.mol—1

[1]

Vapor Pressure of Quinaldine

The vapor pressure of quinaldine as a function of temperature is critical for distillation and

vapor-phase reaction modeling. Experimental data has been fitted to the Antoine equation:

logio(P) =A—- (B /(T + C)) where P is the vapor pressure in bar and T is the temperature in

Kelvin.
Temperature
B C Reference
Range (K)
451.5-521.01 4.16054 1741.613 -101.681 [2]
348.5 - 519.7 4.63788 2026.41 -80.159 [2]
Enthalpy of Vaporization
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The enthalpy of vaporization (AvapH) varies with temperature.

Enthalpy of Vaporization

Temperature (K) Reference
(kJ-mol—?)
320 61.0+0.1 2]
360 58.2 +0.1 [2]
400 55.6 + 0.1 2]
440 53.0+0.1 (2]
480 50.4+0.1 [2]
520 47.7+0.2 [2]

Experimental Protocols

The determination of the thermochemical properties of quinaldine relies on precise and well-
established experimental techniques. The following sections detail the methodologies
employed in the acquisition of the data presented above.

Oxygen Bomb Calorimetry (for Enthalpy of Combustion)

The standard molar enthalpy of combustion of liquid quinaldine is determined using a high-
precision oxygen bomb calorimeter.

Apparatus:

A constant-volume combustion bomb, typically made of stainless steel with a platinum lining
to resist corrosion.

A platinum crucible to hold the sample.

A cotton fuse and a platinum ignition wire.

A water bath (calorimeter jacket) with a high-precision thermometer (e.g., a quartz crystal
thermometer) and a stirrer.
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» An oxygen source for pressurizing the bomb.

Procedure:

A precisely weighed sample of high-purity quinaldine (typically encapsulated in a gelatin
capsule or polyethylene ampoule) is placed in the platinum crucible.

o A cotton fuse is attached to the ignition wire, with its end in contact with the sample.

e The bomb is assembled, sealed, and purged of air before being pressurized with pure
oxygen to approximately 3 MPa.

e The bomb is submerged in a known mass of water in the calorimeter jacket. The system is
allowed to reach thermal equilibrium.

o The sample is ignited by passing an electric current through the ignition wire.

e The temperature of the water is recorded at regular intervals before, during, and after the
combustion to determine the temperature change.

 After the reaction, the bomb is depressurized, and the liquid phase is analyzed for nitric acid
and other potential side products to apply necessary corrections.

Data Analysis: The energy of combustion at constant volume (AcU) is calculated from the
observed temperature rise and the energy equivalent of the calorimeter (determined by
combusting a standard substance like benzoic acid). Corrections are applied for the ignition
energy and the formation of nitric acid. The standard enthalpy of combustion (AcH®) is then
calculated from AcU using the relationship AH = AU + A(pV).

Adiabatic Heat Capacity Calorimetry (for Heat Capacity
and Entropy)

The heat capacity of quinaldine as a function of temperature is measured using an adiabatic
heat capacity calorimeter.

Apparatus:
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A sample vessel (calorimeter) made of a highly conductive material (e.g., gold-plated
copper).

A platinum resistance thermometer and a heater integrated into the sample vessel.

An adiabatic shield surrounding the sample vessel, with its temperature controlled to match
that of the vessel, minimizing heat exchange with the surroundings.

A high-vacuum system to evacuate the space between the sample vessel and the shield.
Procedure:

A known mass of quinaldine is hermetically sealed in the sample vessel.

The calorimeter is cooled to the starting temperature (e.g., near liquid nitrogen temperature).

A series of energy pulses are supplied to the heater, and the resulting temperature increase
of the sample is precisely measured.

The temperature of the adiabatic shield is continuously adjusted to remain at the same
temperature as the sample vessel, ensuring near-zero heat leak.

This process is repeated over the desired temperature range.

Data Analysis: The heat capacity (Cp) is calculated from the amount of electrical energy
supplied and the measured temperature rise for each data point. The standard molar entropy
(S°) at a given temperature is then determined by integrating the heat capacity data from 0 K,
using the third law of thermodynamics.

Ebulliometry and Manometry (for Vapor Pressure)

Vapor pressure is determined using a combination of comparative ebulliometry and inclined-
piston gauge manometry.

Apparatus:

o A comparative ebulliometer, which allows for the simultaneous boiling of the sample and a
reference substance (e.g., water) under the same pressure.
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» An inclined-piston gauge, a high-precision pressure measurement device.
o A system for controlling and measuring the pressure.

Procedure:

The ebulliometer is filled with the quinaldine sample and the reference substance in their
respective boilers.

e The system pressure is set to a desired value using the pressure control system.
e The liquids are heated to their boiling points.

e The boiling temperatures of both the sample and the reference substance are measured
simultaneously at the established pressure.

e The procedure is repeated at various pressures to obtain a set of vapor pressure-
temperature data points.

Data Analysis: The vapor pressure of the sample is determined from the known vapor pressure
of the reference substance at its measured boiling temperature. The collected data are then
fitted to a suitable vapor pressure equation, such as the Antoine equation.

Logical Workflow for Thermochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination and
subsequent calculation of the key thermochemical properties of a substance like quinaldine.
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Workflow for Thermochemical Property Determination

This guide provides a foundational understanding of the thermochemical properties of
quinaldine, essential for its effective and safe use in research and industrial applications. The
presented data and methodologies are based on rigorous experimental studies, ensuring their
reliability for scientific and engineering calculations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of Quinaldine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664567#thermochemical-properties-of-quinaldine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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